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Compound of Interest

Compound Name: Calcium hydride

Cat. No.: B1178222 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis

of metal powders via the calcium hydride (CaH₂) reduction method. This technique is a

powerful tool for producing fine metal and alloy powders from their respective oxides, offering

advantages in controlling particle size and purity.

Introduction
Calcium hydride reduction is a metallothermic reduction process where CaH₂ acts as a potent

reducing agent to convert metal oxides into their metallic forms. The overall reaction can be

generalized as:

MO + CaH₂ → M + CaO + H₂

where 'M' represents the metal and 'MO' is the corresponding metal oxide. The process is

typically carried out at elevated temperatures in an inert atmosphere. The byproducts, calcium

oxide (CaO) and any unreacted CaH₂, are subsequently removed through a leaching process,

yielding the purified metal powder. This method is particularly useful for producing powders of

reactive metals such as titanium, zirconium, and their alloys.

Key Advantages of Calcium Hydride Reduction
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Lower Reaction Temperatures: Compared to other reduction methods, CaH₂ reduction can

often be performed at lower temperatures, which helps in controlling the particle size and

preventing excessive sintering of the product.[1]

High Purity Products: The process can yield high-purity metal powders, provided the starting

materials are of high purity and the post-synthesis purification is thorough.

Versatility: A wide range of metal and alloy powders can be synthesized using this method.[2]

Experimental Protocols
General Protocol for Calcium Hydride Reduction of a
Metal Oxide
This protocol provides a general framework for the synthesis of metal powders. Specific

parameters should be optimized for each metal oxide system.

Materials:

Metal oxide powder (e.g., TiO₂, ZrO₂, Fe₂O₃)

Calcium hydride (CaH₂) powder

Inert gas (e.g., Argon)

Dilute acid for leaching (e.g., hydrochloric acid, acetic acid)

Deionized water

Ethanol or other suitable solvent for washing

Equipment:

Tube furnace with temperature and atmosphere control

Reaction vessel (e.g., stainless steel, tantalum, or ceramic crucible)

Ball mill or mortar and pestle for mixing
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Glove box or inert atmosphere chamber

Filtration apparatus

Drying oven

Procedure:

Mixing of Reactants:

In an inert atmosphere (e.g., inside a glove box), thoroughly mix the metal oxide powder

with CaH₂ powder. The molar ratio of CaH₂ to the metal oxide is a critical parameter and

typically ranges from stoichiometric to a slight excess of CaH₂ to ensure complete

reduction.

Reaction:

Place the reactant mixture into a suitable crucible.

Position the crucible in the center of the tube furnace.

Purge the furnace tube with an inert gas (e.g., Argon) for at least 30 minutes to remove

any residual air and moisture.

Heat the furnace to the desired reaction temperature (typically between 600°C and

1200°C) at a controlled heating rate.

Hold the temperature for a specific duration (ranging from a few hours to over 12 hours) to

ensure the completion of the reduction reaction.

After the reaction is complete, cool the furnace down to room temperature under the inert

gas flow.

Purification (Leaching):

Transfer the reacted product (a mixture of the metal powder, CaO, and unreacted CaH₂) to

a beaker.
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Slowly add a dilute acid solution (e.g., 0.5 M HCl) to the beaker to dissolve the CaO and

react with the unreacted CaH₂. This step should be performed in a well-ventilated fume

hood as hydrogen gas will be evolved.

Stir the mixture until the effervescence ceases.

Wash the resulting metal powder several times with deionized water until the pH of the

washing solution is neutral.

Perform a final wash with ethanol or another suitable solvent to facilitate drying.

Drying and Storage:

Collect the purified metal powder by filtration.

Dry the powder in a vacuum oven at a low temperature (e.g., 60-80°C) to prevent

oxidation.

Store the final metal powder product in a desiccator or under an inert atmosphere.

Specific Protocol: Synthesis of Titanium-Zirconium-
Niobium (Ti-Zr-Nb) Alloy Powder
This protocol is based on the successful synthesis of a Ti-18Zr-15Nb biomedical alloy.[2]

Materials:

Titanium dioxide (TiO₂) powder

Zirconium dioxide (ZrO₂) powder

Niobium pentoxide (Nb₂O₅) powder

Calcium hydride (CaH₂) powder

Procedure:
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Mixing: Mix the oxide powders (TiO₂, ZrO₂, and Nb₂O₅) with CaH₂ in the desired

stoichiometric ratio to obtain the Ti-18Zr-15Nb alloy. A 10-20% excess of CaH₂ is

recommended.

Reaction:

Place the mixture in a stainless steel reactor.

Heat the reactor to a temperature above 1200°C in an inert atmosphere.[2]

Maintain the temperature for a minimum of 12 hours to ensure the formation of a

homogeneous single β-phase structure.[2]

Purification: Follow the general leaching protocol described in section 3.1.

Data Presentation
The following tables summarize quantitative data from various studies on the synthesis of metal

powders using calcium hydride reduction.

Table 1: Synthesis Parameters for Ti-Zr-Nb Alloy Powder[2]

Parameter Value

Target Composition Ti-18Zr-15Nb

Precursor Oxides TiO₂, ZrO₂, Nb₂O₅

Reducing Agent CaH₂

Reaction Temperature > 1200 °C

Reaction Time > 12 hours

Product Phase Single β-phase

Table 2: Synthesis of Titanium Powder from TiO₂
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Parameter Value Reference

Precursor Oxide TiO₂ [3]

Reducing Agent Calcium Vapor (from Ca) [3]

Reaction Temperature 1000 °C [3]

Reaction Time 6 hours [3]

Purity >99.5% [3]

Oxygen Content 1000 ppm [3]

Nitrogen Content 120 ppm [3]

Particle Size 8-15 µm [3]

Table 3: Synthesis of Zirconium Powder from ZrO₂

Parameter Value Reference

Precursor Oxide ZrO₂ [4]

Reducing Agent Liquid Calcium [4]

Ca/ZrO₂ Molar Ratio 4 [4]

Reaction Temperature 1100 °C [4]

Reaction Time 30 minutes [4]

Minimum Oxygen Content 0.66 wt% [4]

Visualizations
The following diagrams illustrate the key processes involved in the synthesis of metal powders

by calcium hydride reduction.
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Caption: Experimental workflow for metal powder synthesis.
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Caption: Logical steps in the CaH₂ reduction process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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